Cas no 1160246-04-7 (5-Methyl-2H-pyrazolo3,4-bpyridine)

• Product Name: 5-Methyl-2H-pyrazolo3,4-bpyridine
• CAS No: 1160246-04-7
• MF: C₇H₇N₃
• MW: 133.150580644608
• MDL: MFCD10699066
• CID: 4682094
• Update Time: 2025-07-25

5-Methyl-2H-pyrazolo3,4-bpyridine Chemical and Physical Properties

Names and Identifiers

• 5-METHYL-1H-PYRAZOLO[3,4-B]PYRIDINE
• 5-methylpyrazolo[3,4-b]pyridine
• 5-methyl-2H-pyrazolo[3,4-b]pyridine
• 1H-Pyrazolo[3,4-b]pyridine, 5-methyl-
• VUUJUMZCZFHRFZ-UHFFFAOYSA-N
• STK510233
• SBB026822
• AB71806
• SB12912
• Y3730
• ST45135575
• 5-Methyl-2H-pyrazolo3,4-bpyridine

• MDL： MFCD10699066
• Inchi： 1S/C7H7N3/c1-5-2-6-4-9-10-7(6)8-3-5/h2-4H,1H3,(H,8,9,10)
• InChI Key： VUUJUMZCZFHRFZ-UHFFFAOYSA-N
• SMILES： N1C2C(C=N1)=CC(C)=CN=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Topological Polar Surface Area: 41.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 5-Methyl-2H-pyrazolo3,4-bpyridine

Introduction to 5-Methyl-2H-pyrazolo[3,4-bpyridine (CAS No. 1160246-04-7)

5-Methyl-2H-pyrazolo[3,4-bpyridine (CAS No. 1160246-04-7) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the pyrazolopyridine class, a scaffold that has been extensively studied for its role in drug discovery and development. The presence of both pyrazole and pyridine rings in its structure imparts distinct electronic and steric characteristics, making it a versatile building block for synthesizing more complex molecules with tailored functionalities.

The chemical structure of 5-Methyl-2H-pyrazolo[3,4-bpyridine features a methyl group at the 5-position of the pyrazole ring, which can influence its reactivity and interactions with biological targets. This substitution pattern is particularly interesting because it allows for selective binding to specific enzymes or receptors, a key consideration in medicinal chemistry. The compound’s dual heterocyclic system also suggests potential applications in modulating pathways involving both pyrazole and pyridine-based ligands, which are known to play roles in various physiological processes.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mode of interaction of 5-Methyl-2H-pyrazolo[3,4-bpyridine with biological targets with high precision. These studies have highlighted its potential as an inhibitor of enzymes involved in cancer metabolism, such as isocitrate dehydrogenase (IDH). The pyrazolopyridine scaffold has been shown to effectively disrupt metabolic pathways that are aberrantly activated in tumor cells, offering a promising therapeutic approach.

In addition to its anti-cancer potential, 5-Methyl-2H-pyrazolo[3,4-bpyridine has been explored for its antimicrobial properties. Preliminary studies have demonstrated its ability to inhibit the growth of certain bacteria and fungi by interfering with essential cellular processes. This makes it a candidate for developing novel antibiotics or antifungal agents, particularly against multidrug-resistant strains that pose a significant challenge in clinical settings.

The synthesis of 5-Methyl-2H-pyrazolo[3,4-bpyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between hydrazines and β-ketoesters or β-diketones, followed by functional group modifications to introduce the methyl group at the appropriate position. Advances in catalytic methods have also enabled more efficient and sustainable synthetic pathways, reducing the environmental impact of production processes.

From a pharmacokinetic perspective, 5-Methyl-2H-pyrazolo[3,4-bpyridine exhibits favorable properties such as good solubility in water and moderate oral bioavailability. These characteristics are crucial for drug development, as they influence how the compound is absorbed, distributed, metabolized, and excreted by the body. Further studies are needed to fully characterize its pharmacokinetic profile and identify any potential interactions with other drugs or biological systems.

The growing interest in 5-Methyl-2H-pyrazolo[3,4-bpyridine has led to several ongoing clinical trials investigating its efficacy in treating various diseases. These trials aim to validate preclinical findings and determine optimal dosing regimens for different therapeutic applications. The results of these studies will provide critical insights into the compound’s potential as a drug candidate and guide future research directions.

Future research on 5-Methyl-2H-pyrazolo[3,4-bpyridine may focus on developing derivatives with enhanced potency or selectivity. By modifying other parts of its structure, researchers can fine-tune its biological activity while minimizing side effects. Additionally, exploring new synthetic methodologies could further improve production efficiency and scalability.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like 5-Methyl-2H-pyrazolo[3,4-bpyridine. These technologies enable rapid screening of large chemical libraries and prediction of biological activity based on structural features alone. Such innovations are transforming how new drugs are developed and bringing us closer to addressing unmet medical needs.